Cas no 150665-56-8 (7-Triethylsilyl-13-oxobaccatin III)

• Product Name: 7-Triethylsilyl-13-oxobaccatin III
• CAS No: 150665-56-8
• MF: C₃₇H₅₀O₁₁Si
• MW: 698.871813297272
• CID: 1062979
• Update Time: 2025-08-03

7-Triethylsilyl-13-oxobaccatin III Chemical and Physical Properties

Names and Identifiers

• 7-Triethylsilyl-13-oxobaccatin III
• 13-oxo-7-O-(triethylsilyl)baccatin III
• 7-Triethylsilyl-13-o
• 13-ketobaccatin III-7-O-TES
• 13-oxo-7-O-TES-baccatin III
• 13-oxo-7-triethylsilyl-baccatin III
• 7-(triethylsilyl)-13-oxobaccatin III
• 7-O-triethylsilyl-13-keto baccatin III
• BTTALQYJOGXVHR-OZARNXOVSA-N

• Inchi： 1S/C37H50O11Si/c1-10-49(11-2,12-3)48-26-18-27-36(20-44-27,47-23(6)39)30-32(46-33(42)24-16-14-13-15-17-24)37(43)19-25(40)21(4)28(34(37,7)8)29(45-22(5)38)31(41)35(26,30)9/h13-17,26-27,29-30,32,43H,10-12,18-20H2,1-9H3/t26-,27+,29+,30-,32-,35+,36-,37+/m0/s1
• InChI Key： BTTALQYJOGXVHR-OZARNXOVSA-N
• SMILES： [Si](CC)(CC)(CC)O[C@H]1C[C@@H]2[C@@](CO2)([C@H]2[C@@H]([C@@]3(CC(C(C)=C([C@H](C([C@@]21C)=O)OC(C)=O)C3(C)C)=O)O)OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 698.31200

Experimental Properties

• PSA: 151.73000
• LogP: 4.89030

Additional information on 7-Triethylsilyl-13-oxobaccatin III

Recent Advances in the Study of 7-Triethylsilyl-13-oxobaccatin III (CAS: 150665-56-8) and Its Applications in Medicinal Chemistry

The compound 7-Triethylsilyl-13-oxobaccatin III (CAS: 150665-56-8) has garnered significant attention in the field of medicinal chemistry due to its role as a key intermediate in the synthesis of taxane derivatives, particularly paclitaxel and docetaxel. These derivatives are widely used in cancer chemotherapy, making the study of this compound and its derivatives crucial for advancing oncology treatments. Recent research has focused on optimizing the synthesis pathways, improving yield, and exploring novel applications of 7-Triethylsilyl-13-oxobaccatin III in drug development.

One of the most notable advancements in this area is the development of more efficient semi-synthetic routes for paclitaxel production. Researchers have reported improved methods for the protection and deprotection of the triethylsilyl group at the 7-position, which is critical for maintaining the structural integrity of the molecule during synthesis. These methods not only enhance the overall yield but also reduce the production costs, making the drug more accessible to patients. Additionally, studies have explored the use of biocatalysts to achieve stereoselective modifications, further streamlining the synthesis process.

Another significant area of research involves the structural modification of 7-Triethylsilyl-13-oxobaccatin III to develop new taxane analogs with improved pharmacological properties. Recent publications highlight the synthesis of analogs with enhanced solubility and reduced toxicity, which could potentially lead to more effective and safer cancer treatments. For instance, modifications at the 13-oxo position have been shown to influence the binding affinity of these compounds to microtubules, a key mechanism of action for taxane-based drugs.

In addition to its applications in cancer therapy, 7-Triethylsilyl-13-oxobaccatin III has also been investigated for its potential in treating other diseases. Recent studies have explored its anti-inflammatory and neuroprotective properties, opening new avenues for therapeutic applications. For example, preliminary in vitro studies suggest that certain derivatives of this compound may inhibit pro-inflammatory cytokines, making them promising candidates for treating chronic inflammatory conditions.

The latest research also emphasizes the importance of green chemistry principles in the synthesis of 7-Triethylsilyl-13-oxobaccatin III. Efforts have been made to replace traditional solvents with more environmentally friendly alternatives and to minimize waste generation. These advancements align with the growing demand for sustainable practices in pharmaceutical manufacturing and could have a significant impact on the industry's environmental footprint.

In conclusion, the study of 7-Triethylsilyl-13-oxobaccatin III (CAS: 150665-56-8) continues to be a vibrant area of research with far-reaching implications for medicinal chemistry. Recent advancements in synthesis optimization, structural modification, and therapeutic applications underscore the compound's versatility and potential. As researchers delve deeper into its properties and mechanisms, we can expect further breakthroughs that will enhance its utility in drug development and disease treatment.